Cas no 894050-15-8 (N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-fluorobenzamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-fluorobenzamide
• CAS No: 894050-15-8
• MF: C₁₉H₁₄ClFN₄OS
• MW: 400.857064723969
• CID: 5516810
• Update Time: 2025-07-24

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3-fluoro-
• N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-fluorobenzamide

• Inchi： 1S/C19H14ClFN4OS/c20-14-6-4-12(5-7-14)17-23-19-25(24-17)16(11-27-19)8-9-22-18(26)13-2-1-3-15(21)10-13/h1-7,10-11H,8-9H2,(H,22,26)
• InChI Key： QKAZDGYJCNYSCD-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(Cl)C=C1)=N2)(=O)C1=CC=CC(F)=C1

Additional information on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-fluorobenzamide

Research Briefing on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-fluorobenzamide (CAS: 894050-15-8)

This research briefing provides an in-depth analysis of the latest advancements related to the compound N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-fluorobenzamide (CAS: 894050-15-8), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and synthetic pathways.

Recent studies have highlighted the role of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-fluorobenzamide as a promising candidate for targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of certain kinase enzymes implicated in inflammatory and oncogenic processes. The study utilized a combination of in vitro assays and molecular docking simulations to validate the compound's binding affinity and selectivity.

Another significant development involves the optimization of synthetic routes for 894050-15-8, as detailed in a recent Organic Process Research & Development article (2024). The authors reported a scalable and cost-effective synthesis method, which could facilitate large-scale production for preclinical and clinical studies. Key improvements included the use of novel catalysts and greener solvents, enhancing both yield and sustainability.

Pharmacokinetic and toxicological evaluations of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-fluorobenzamide have also been a focus of recent investigations. A 2024 study in Toxicology and Applied Pharmacology revealed favorable bioavailability and minimal off-target effects in rodent models, suggesting a promising safety profile for further development. However, the study also noted the need for additional long-term toxicity assessments to fully characterize its therapeutic window.

In summary, the compound 894050-15-8 continues to attract attention for its multifaceted applications in drug discovery. Ongoing research is expected to further explore its potential in treating diseases such as cancer, autoimmune disorders, and infectious diseases. Future directions may include structural modifications to enhance potency and the initiation of early-phase clinical trials to translate these findings into therapeutic solutions.